Cas no 113969-40-7 (9-phenylanthracene-1,4-dione)

• Product Name: 9-phenylanthracene-1,4-dione
• CAS No: 113969-40-7
• MF: C₂₀H₁₂O₂
• MW: 284.308085441589
• CID: 2612040
• PubChem ID: 13688452
• Update Time: 2025-04-21

9-phenylanthracene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 9-phenylanthracene-1,4-dione
• 113969-40-7
• DTXSID50546781

• Inchi： 1S/C20H12O2/c21-17-10-11-18(22)20-16(17)12-14-8-4-5-9-15(14)19(20)13-6-2-1-3-7-13/h1-12H
• InChI Key： HSQYSNFZBOZLNI-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2=CC3C=CC=CC=3C(C3C=CC=CC=3)=C21)=O

Computed Properties

• Exact Mass: 284.083729621Da
• Monoisotopic Mass: 284.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 34.1Ų